Cas no 2228798-36-3 (tert-butyl N-(2-amino-3-phenylbutyl)carbamate)
tert-butyl N-(2-amino-3-phenylbutyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1872328
- tert-butyl N-(2-amino-3-phenylbutyl)carbamate
- 2228798-36-3
-
- Inchi: 1S/C15H24N2O2/c1-11(12-8-6-5-7-9-12)13(16)10-17-14(18)19-15(2,3)4/h5-9,11,13H,10,16H2,1-4H3,(H,17,18)
- InChI Key: SBOCOQWCNAEDJI-UHFFFAOYSA-N
- SMILES: O(C(NCC(C(C)C1C=CC=CC=1)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 264.183778013g/mol
- Monoisotopic Mass: 264.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-(2-amino-3-phenylbutyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1872328-0.05g |
tert-butyl N-(2-amino-3-phenylbutyl)carbamate |
2228798-36-3 | 0.05g |
$900.0 | 2023-06-01 | ||
| Enamine | EN300-1872328-0.1g |
tert-butyl N-(2-amino-3-phenylbutyl)carbamate |
2228798-36-3 | 0.1g |
$943.0 | 2023-06-01 | ||
| Enamine | EN300-1872328-0.25g |
tert-butyl N-(2-amino-3-phenylbutyl)carbamate |
2228798-36-3 | 0.25g |
$985.0 | 2023-06-01 | ||
| Enamine | EN300-1872328-0.5g |
tert-butyl N-(2-amino-3-phenylbutyl)carbamate |
2228798-36-3 | 0.5g |
$1027.0 | 2023-06-01 | ||
| Enamine | EN300-1872328-1.0g |
tert-butyl N-(2-amino-3-phenylbutyl)carbamate |
2228798-36-3 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1872328-2.5g |
tert-butyl N-(2-amino-3-phenylbutyl)carbamate |
2228798-36-3 | 2.5g |
$2100.0 | 2023-06-01 | ||
| Enamine | EN300-1872328-5.0g |
tert-butyl N-(2-amino-3-phenylbutyl)carbamate |
2228798-36-3 | 5g |
$3105.0 | 2023-06-01 | ||
| Enamine | EN300-1872328-10.0g |
tert-butyl N-(2-amino-3-phenylbutyl)carbamate |
2228798-36-3 | 10g |
$4606.0 | 2023-06-01 |
tert-butyl N-(2-amino-3-phenylbutyl)carbamate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on tert-butyl N-(2-amino-3-phenylbutyl)carbamate
Introduction to Tert-butyl N-(2-amino-3-phenylbutyl)carbamate (CAS No. 2228798-36-3)
Tert-butyl N-(2-amino-3-phenylbutyl)carbamate, with the chemical formula C14H23N2O2 and CAS number 2228798-36-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a tert-butyl group and an amino-substituted phenylbutyl moiety makes it a versatile intermediate for synthesizing more complex molecules.
The synthesis of Tert-butyl N-(2-amino-3-phenylbutyl)carbamate involves multi-step organic reactions, typically starting from readily available precursors. The tert-butyl carbamate moiety provides stability and reactivity that can be exploited in further derivatization, while the 2-amino-3-phenylbutyl group introduces specific pharmacophoric elements that can interact with biological targets. This balance of structural features makes it a valuable building block in medicinal chemistry.
In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as protease inhibitors, which has led to their investigation in the treatment of various diseases, including cancer and inflammatory disorders. The tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for oral administration and improving bioavailability.
One of the most compelling aspects of Tert-butyl N-(2-amino-3-phenylbutyl)carbamate is its potential as a scaffold for drug discovery. Researchers have been exploring its derivatives to identify novel therapeutic agents with improved efficacy and reduced side effects. For instance, modifications to the amino group or the phenyl ring can lead to compounds with enhanced binding affinity to specific enzymes or receptors. This flexibility underscores the importance of this compound in the development of next-generation pharmaceuticals.
The pharmacological profile of carbamates has been extensively studied, particularly in the context of their inhibitory effects on enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs). These enzymes play crucial roles in various physiological processes, including acid-base balance and tissue degradation. By inhibiting these enzymes, carbamates can modulate pathways relevant to diseases like glaucoma, osteoporosis, and cancer metastasis.
Recent advancements in computational chemistry have further accelerated the discovery process for carbamate-based drugs. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with high accuracy, enabling rational design of derivatives with optimized properties. This approach has been particularly effective in identifying lead compounds for further optimization through experimental validation.
The synthesis and characterization of Tert-butyl N-(2-amino-3-phenylbutyl)carbamate also benefit from modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the structure and conformation of the compound, which are essential for understanding its biological activity. High-resolution NMR spectra, for example, can reveal the spatial arrangement of atoms within the molecule, confirming its proposed structure and identifying any unexpected impurities.
In conclusion, Tert-butyl N-(2-amino-3-phenylbutyl)carbamate represents a promising candidate for pharmaceutical applications due to its unique structural features and potential biological activities. Its role as a versatile intermediate in drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this are likely to play an increasingly significant role in addressing unmet medical needs.
2228798-36-3 (tert-butyl N-(2-amino-3-phenylbutyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)